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Compound of Interest

Compound Name: Sucralose 6-acetate

Cat. No.: B1311631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Data
Sucralose 6-acetate is a key intermediate in the synthesis of the artificial sweetener sucralose.

This document provides an in-depth technical overview of its chemical properties, synthesis,

and biological interactions.

Property Value Source

CAS Number 105066-21-5 [1][2][3][4][5]

Molecular Formula C₁₄H₂₁Cl₃O₉ [1][2][3][4]

Molecular Weight 439.7 g/mol [1][2]

Synonyms
TGS-6-acetate, 6-O-

Acetylsucralose
[1][3]

Synthesis and Experimental Protocols
The synthesis of sucralose 6-acetate is a critical step in the manufacturing of sucralose.

Various methods have been developed to achieve this transformation, often focusing on the

selective acetylation of sucrose followed by chlorination.
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Synthesis of Sucrose-6-Acetate
A common initial step involves the selective protection of the C6 hydroxyl group of sucrose as

an acetate ester. One documented method involves the following steps:

Sucrose is dissolved in an anhydrous solvent such as dimethylformamide (DMF).

Trimethyl orthoacetate is added dropwise in the presence of an acid catalyst like p-

toluenesulfonic acid (p-TsOH).

The reaction is stirred for a period, followed by the addition of water and then a base, such

as tert-butylamine, to neutralize the acid.

The resulting sucrose-6-acetate is then isolated and purified.[1]

Chlorination of Sucrose-6-Acetate to Yield Sucralose-6-
Acetate
Following the formation of sucrose-6-acetate, a selective chlorination step is performed. A

frequently employed method utilizes a Vilsmeier-type reagent:

Sucrose-6-acetate is dissolved in an anhydrous solvent like DMF.

A chlorinating agent, such as a mixture of thionyl chloride and 1,1,2-trichloroethane, is added

slowly, often under cooled conditions.

The reaction temperature is gradually increased and held at reflux.

After cooling, the reaction is neutralized, and the organic phase containing sucralose-6-

acetate is separated, extracted, and the solvent is removed to yield the crude product.[1]

An alternative "green" synthesis method has also been described, which involves the use of a

Vilsmeier salt generated from benzene ring substituted phthaloyl chloride and DMF, followed by

chlorination in a polar organic solvent.[3]

Toxicological Profile and Biological Interactions
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Recent in vitro studies have investigated the toxicological and pharmacokinetic properties of

sucralose-6-acetate, revealing several areas of biological activity.

Genotoxicity
MultiFlow® Assay: This high-throughput screening assay indicated that sucralose-6-acetate

is genotoxic, specifically acting as a clastogen, meaning it can cause breaks in DNA strands.

[6][7][8][9]

Micronucleus (MN) Test: This test, which detects cytogenetic damage, also showed positive

results for sucralose-6-acetate, confirming its genotoxic potential.[6][7][8][9]

Gene Expression and Intestinal Barrier Integrity
RNA-seq Analysis: When human intestinal epithelium was exposed to sucralose-6-acetate,

RNA sequencing analysis revealed a significant increase in the expression of genes

associated with inflammation, oxidative stress, and cancer. The gene with the highest

expression was metallothionein 1G (MT1G).[6][7][8][9][10]

Transepithelial Electrical Resistance (TEER): Both sucralose and sucralose-6-acetate were

found to impair the integrity of the intestinal barrier in human transverse colon epithelium

models.[6][9]

Enzyme Inhibition
Cytochrome P450 (CYP450) Inhibition: Sucralose-6-acetate was found to inhibit the activity

of two key drug-metabolizing enzymes, CYP1A2 and CYP2C19, which are part of the

cytochrome P450 family.[6][7][9]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key findings related to the biological impact of sucralose-6-

acetate.
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Synthesis and analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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